N-(4-nitrophenyl)-4-phenyl-1-piperazinecarbothioamide

• IUPAC Name: N-(4-nitrophenyl)-4-phenylpiperazine-1-carbothioamide
• InChI: InChI=1S/C17H18N4O2S/c22-21(23)16-8-6-14(7-9-16)18-17(24)20-12-10-19(11-13-20)15-4-2-1-3-5-15/h1-9H,10-13H2,(H,18,24)
• InChI Key: VGTIINWTLUZBIH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=S)NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H18N4O2S
• Molecular Weight: 342.4 g/mol

Description

N-(4-nitrophenyl)-4-phenyl-1-piperazinecarbothioamide, also known as NPC, is a compound that has gained significant attention in scientific research due to its potential applications in various fields. NPC is a piperazine derivative that possesses a unique chemical structure, making it a promising candidate for drug discovery and development. In

Mechanism of Action

The mechanism of action of N-(4-nitrophenyl)-4-phenyl-1-piperazinecarbothioamide is not fully understood, but it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as serotonin and dopamine. This compound has been shown to increase the levels of these neurotransmitters in the brain, leading to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In animal models, this compound has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a crucial role in the growth and survival of neurons. Additionally, this compound has been shown to improve memory and cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-nitrophenyl)-4-phenyl-1-piperazinecarbothioamide is its unique chemical structure, which makes it a promising candidate for drug discovery and development. Additionally, this compound has been shown to exhibit a range of pharmacological effects, making it a versatile tool for scientific research. However, one limitation of this compound is its relatively low solubility in water, which can make it challenging to work with in certain experimental settings.

Future Directions

There are several future directions for the scientific research of N-(4-nitrophenyl)-4-phenyl-1-piperazinecarbothioamide. One potential area of research is the development of this compound-based drugs for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other fields such as cancer research and drug addiction. Finally, the development of novel synthesis methods for this compound could improve its availability and purity, making it more accessible for scientific research.

Scientific Research Applications

N-(4-nitrophenyl)-4-phenyl-1-piperazinecarbothioamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and biochemistry. This compound has been shown to exhibit anticonvulsant, anxiolytic, and antidepressant properties in animal models. Additionally, this compound has been investigated for its potential as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.